3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione
Overview
Description
3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione is an organic compound of the piperazine family, which is a cyclic secondary amine. It is a white crystalline solid with a melting point of 52-54°C and a boiling point of 221-223°C. The compound has a molecular formula of C10H16N2O4 and a molecular weight of 228.24 g/mol. It is soluble in water, ethanol, and methanol and is insoluble in ether and chloroform.
Mechanism of Action
The mechanism of action of 3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione is not well understood. However, it is thought to act as an inhibitor of certain enzymes in the body, such as cyclooxygenase and lipoxygenase. Inhibition of these enzymes can lead to a decrease in inflammation and other physiological effects.
Biochemical and Physiological Effects
3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione has been shown to have anti-inflammatory, antifungal, and antimicrobial properties. It has also been shown to inhibit the growth of certain cancer cells and to have an immunomodulatory effect. In addition, it has been shown to have a protective effect on the liver and to reduce the levels of certain hormones, such as cortisol and testosterone.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione in laboratory experiments is its low cost and high purity. It is also easily synthesized and can be used in a variety of experiments. However, one limitation is that it is not very stable and can decompose over time.
Future Directions
Future research on 3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione could focus on its potential applications in the treatment of various diseases and conditions. For example, further research could be conducted to investigate its potential as an anti-inflammatory agent, an antifungal agent, or an immunomodulator. Additionally, further research could be conducted to investigate its potential as an anticancer agent. Additionally, further research could be conducted to investigate its potential as a neuroprotective agent, as well as its potential as an antioxidant. Finally, further research could be conducted to investigate its potential as a drug delivery system.
Synthesis Methods
3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione can be synthesized from the condensation of 4-methylpiperazine-2,6-dione with 3,4-dimethoxyphenol in the presence of an acid catalyst such as hydrochloric acid. The reaction occurs in aqueous solution at room temperature and yields the desired product in high yield.
Scientific Research Applications
3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione has been used in various scientific research applications. It has been used as a starting material in the synthesis of various piperazine derivatives and other heterocyclic compounds. It has also been used in the synthesis of novel antifungal agents and other biologically active compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione involves the reaction of 3,4-dimethoxybenzaldehyde with methylamine to form 3-(3,4-dimethoxyphenyl)-N-methylprop-2-en-1-amine, which is then reacted with succinic anhydride to yield the final product.", "Starting Materials": [ "3,4-dimethoxybenzaldehyde", "methylamine", "succinic anhydride" ], "Reaction": [ "Step 1: React 3,4-dimethoxybenzaldehyde with excess methylamine in ethanol at room temperature to form 3-(3,4-dimethoxyphenyl)-N-methylprop-2-en-1-amine.", "Step 2: Add succinic anhydride to the reaction mixture and heat at 80-90°C for 4-6 hours to yield 3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione.", "Step 3: Purify the product by recrystallization from ethanol." ] } | |
CAS RN |
2408958-76-7 |
Product Name |
3-(3,4-dimethoxyphenyl)-4-methylpiperazine-2,6-dione |
Molecular Formula |
C13H16N2O4 |
Molecular Weight |
264.3 |
Purity |
95 |
Origin of Product |
United States |
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